Cas no 4693-38-3 (3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE)

• Product Name: 3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE
• CAS No: 4693-38-3
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD00510412
• CID: 332317
• PubChem ID: 244679
• Update Time: 2025-06-15

3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE
• 1-Chloro-3-(3,4-dimethoxyphenyl)-3-oxopropane
• 1-Propanone,3-chloro-1-(3,4-dimethoxyphenyl)-
• 3-Chlor-1-(3,4-dimethoxy-phenyl)-propan-1-on
• 3-Chlor-3',4'-dimethoxypropiophenon
• 3-chloro-1-(3,4-dimethoxy-phenyl)-propan-1-one
• 3-chloro-1-(3,4-dimethoxyphenyl)-propanone
• NSC 55772
• 3-chloro-3',4'-dimethoxypropiophenone
• AKOS000277351
• BS-17322
• NSC-55772
• MFCD00510412
• GLABCVXPGIHMGU-UHFFFAOYSA-N
• SCHEMBL982556
• NSC55772
• DTXSID90288411
• CS-0150591
• BB 0257753
• 4693-38-3
• D84179

• MDL： MFCD00510412
• Inchi： 1S/C11H13ClO3/c1-14-10-4-3-8(7-11(10)15-2)9(13)5-6-12/h3-4,7H,5-6H2,1-2H3
• InChI Key： GLABCVXPGIHMGU-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 228.05500
• Monoisotopic Mass: 228.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 348.7±32.0 °C at 760 mmHg
• Flash Point: 145.7±24.1 °C
• PSA: 35.53000
• LogP: 2.51540
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE

Comprehensive Overview of 3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE (CAS No. 4693-38-3): Properties, Applications, and Industry Insights

3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE (CAS 4693-38-3) is a specialized organic compound with a molecular formula of C₁₁H₁₃ClO₃. This chlorinated ketone derivative features a dimethoxyphenyl moiety, making it a valuable intermediate in synthetic chemistry. Its unique structure combines a propanone backbone with 3,4-dimethoxy and chloro substituents, which contribute to its reactivity and versatility in industrial applications.

In recent years, the demand for fine chemicals like 3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE has surged due to its role in pharmaceutical synthesis and material science. Researchers frequently search for "CAS 4693-38-3 solubility" or "synthesis methods for dimethoxyphenyl propanone derivatives," reflecting growing interest in optimizing its production. The compound’s melting point (92–94°C) and molecular weight (228.67 g/mol) are critical parameters for lab-scale and industrial processes.

The 3,4-dimethoxyphenyl group in this compound is particularly noteworthy, as it appears in bioactive molecules targeting neurological and metabolic disorders. This aligns with trending topics like "green chemistry in drug intermediates" and "sustainable synthesis of aromatic ketones." Laboratories often explore "CAS 4693-38-3 NMR spectra" to verify purity, while manufacturers focus on "scalable routes for chloro-propanone derivatives."

From a technical perspective, 3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE exhibits moderate polarity, making it soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its UV-Vis absorption properties (λ_max ~280 nm) are relevant for analytical detection. These characteristics support its use in photocatalysis research and organic electronics, areas gaining traction due to advancements in renewable energy materials.

Environmental and safety considerations are also pivotal. Queries like "biodegradability of chloro-propanone compounds" or "handling guidelines for CAS 4693-38-3" highlight user concerns. While the compound is stable under standard conditions, proper ventilation and personal protective equipment (PPE) are recommended during handling, in line with OSHA and REACH standards.

Innovative applications include its utility in flavor and fragrance industries, where modified phenyl ketones enhance aroma profiles. Additionally, its role in polymer crosslinking agents addresses searches for "high-performance resin precursors." The rise of AI-driven molecular design has further spurred interest in such compounds for machine-learning-assisted drug discovery.

In summary, 3-CHLORO-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-ONE (CAS 4693-38-3) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its synthesis, properties, and applications continue to evolve, driven by interdisciplinary research and industrial demand for specialty chemicals.